Cas no 1261788-69-5 (2-(6-Fluoro-4'-(trifluoromethyl)biphenyl-2-yl)-ethylamine)

• Product Name: 2-(6-Fluoro-4'-(trifluoromethyl)biphenyl-2-yl)-ethylamine
• CAS No: 1261788-69-5
• MF: C₁₅H₁₃F₄N
• MW: 283.264037847519
• CID: 4996022
• Update Time: 2025-06-26

2-(6-Fluoro-4'-(trifluoromethyl)biphenyl-2-yl)-ethylamine Chemical and Physical Properties

Names and Identifiers

• 2-(6-Fluoro-4'-(trifluoromethyl)biphenyl-2-yl)-ethylamine

• Inchi： 1S/C15H13F4N/c16-13-3-1-2-10(8-9-20)14(13)11-4-6-12(7-5-11)15(17,18)19/h1-7H,8-9,20H2
• InChI Key： BCAUJOQBKUGOFD-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(CCN)=C1C1C=CC(C(F)(F)F)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 297
• XLogP3: 3.9
• Topological Polar Surface Area: 26

Additional information on 2-(6-Fluoro-4'-(trifluoromethyl)biphenyl-2-yl)-ethylamine

Comprehensive Overview of 2-(6-Fluoro-4'-(trifluoromethyl)biphenyl-2-yl)-ethylamine (CAS No. 1261788-69-5)

2-(6-Fluoro-4'-(trifluoromethyl)biphenyl-2-yl)-ethylamine (CAS No. 1261788-69-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a biphenyl core substituted with a fluoro group at the 6-position and a trifluoromethyl group at the 4'-position, coupled with an ethylamine side chain. This combination of functional groups makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of small-molecule inhibitors and ligands for receptor targeting.

In recent years, the demand for fluorinated compounds like 2-(6-Fluoro-4'-(trifluoromethyl)biphenyl-2-yl)-ethylamine has surged, driven by their enhanced metabolic stability and lipophilicity, which are critical for drug design. Researchers are particularly interested in its potential applications in central nervous system (CNS) therapeutics, given the ability of fluoro and trifluoromethyl groups to modulate blood-brain barrier permeability. Additionally, its biphenyl scaffold is frequently explored in cancer research, where it serves as a backbone for kinase inhibitors.

The synthesis of CAS No. 1261788-69-5 typically involves multi-step organic reactions, including Suzuki-Miyaura cross-coupling to assemble the biphenyl moiety, followed by functional group transformations to introduce the ethylamine side chain. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to ensure purity and structural integrity. These methods align with the growing emphasis on quality-by-design (QbD) principles in chemical manufacturing, a topic frequently searched by professionals in the field.

Beyond pharmaceuticals, 2-(6-Fluoro-4'-(trifluoromethyl)biphenyl-2-yl)-ethylamine has potential applications in material science, particularly in the development of liquid crystals and organic semiconductors. The trifluoromethyl group’s electron-withdrawing properties can tune electronic characteristics, making it relevant for optoelectronic devices. This versatility has led to increased searches for "fluorinated biphenyl derivatives" and "amine-functionalized aromatic compounds" in academic and industrial databases.

Environmental and regulatory considerations are also pivotal in discussions about CAS No. 1261788-69-5. While the compound is not classified as hazardous, its fluorinated nature necessitates scrutiny under green chemistry frameworks. Researchers are exploring sustainable synthesis routes, such as catalytic fluorination and solvent-free reactions, to minimize ecological impact—a trend reflected in rising searches for "eco-friendly fluorination methods."

In summary, 2-(6-Fluoro-4'-(trifluoromethyl)biphenyl-2-yl)-ethylamine represents a multifaceted compound with broad applicability across life sciences and advanced materials. Its structural features align with contemporary research priorities, including drug discovery, sustainable chemistry, and functional materials, ensuring its continued relevance in scientific literature and industrial applications.